4-[(3-Bromobenzyl)thio]-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(3-bromophenyl)methylsulfanyl]-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C19H13BrClN3S/c20-15-5-1-3-13(9-15)12-25-19-18-11-17(23-24(18)8-7-22-19)14-4-2-6-16(21)10-14/h1-11H,12H2
• InChI Key: HUNCVIPUBRYTNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CSC2=NC=CN3C2=CC(=N3)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H13BrClN3S
• Molecular Weight: 430.7 g/mol

Description

4-[(3-Bromobenzyl)thio]-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a pyrazolo[1,5-a]pyrazine derivative that has been synthesized through various methods.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds similar to "4-[(3-Bromobenzyl)thio]-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine" often explores their synthesis and potential as intermediates for further chemical reactions. For instance, studies have shown methods for synthesizing pyrazolo and pyrimidine derivatives with potential anticancer activity, highlighting the versatility of these compounds in medicinal chemistry (Hammam et al., 2005). Similar research efforts have synthesized novel derivatives of benzo[b]pyrazolo and pyrimido[1,4]thiazine, which could serve as building blocks for developing therapeutic agents (Sheikhi-Mohammareh et al., 2016).

Biological Activity

Compounds within the pyrazoline and pyrazole families, similar to "4-[(3-Bromobenzyl)thio]-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine," have been investigated for their biological activities. For example, certain pyrazoline derivatives have demonstrated significant anticancer activity, offering insights into the development of new therapeutic agents (Abdellatif et al., 2014). Additionally, pyrazole with benzo[d]thiazole derivatives containing hydrazinecarboximidamide units have shown potential in promoting apoptosis in cancer cells, highlighting the role of these compounds in studying cancer treatment mechanisms (Liu et al., 2019).

Applications in Material Science

The structural motifs present in "4-[(3-Bromobenzyl)thio]-2-(3-chlorophenyl)pyrazolo[1,5-a]pyrazine" and related compounds have also been explored in material science, particularly in the synthesis of polymers and photovoltaic materials. Research into thieno[3,4-b]pyrazine-based and benzothiadiazole-based donor−acceptor copolymers has demonstrated their potential applications in photovoltaic devices, showcasing the importance of these compounds in renewable energy technologies (Zhou et al., 2010).